2-bromo-4,6-dimethoxyBenzenamine

• CAS: 197803-53-5

Core Science & Biosynthesis

Structural Elucidation of 2-Bromo-4,6-dimethoxybenzenamine: A Technical Guide to X-Ray Crystallography and Pharmacophore Modeling

Target Audience: Structural Biologists, Medicinal Chemists, and X-ray Crystallographers Content Type: Technical Whitepaper & Crystallographic Protocol

Executive Summary & Structural Significance

2-Bromo-4,6-dimethoxybenzenamine (commonly referred to as 2-bromo-4,6-dimethoxyaniline) is a highly substituted, sterically hindered aromatic amine. In pharmaceutical chemistry, it serves as a critical synthetic intermediate—most notably in the development of constrained bicyclic ligands such as corticotropin-releasing factor (CRF) receptor antagonists [1].

From a structural perspective, the presence of a massive bromine atom at the ortho position, coupled with methoxy groups at the ortho and para positions, creates an environment dominated by severe steric repulsion and complex electronic effects. Understanding the precise 3D conformation of this molecule via Single-Crystal X-Ray Diffraction (SCXRD) is essential. The crystallographic data provides baseline molecular mechanics parameters (e.g., torsional twist of the amine, halogen bonding potential) required by medicinal chemists to predict rotational barriers when this moiety is incorporated into larger diarylamine adducts.

Experimental Protocols: Crystallization and Sample Preparation

Obtaining diffraction-quality single crystals of highly substituted anilines requires careful modulation of nucleation rates. Rapid precipitation typically yields microcrystalline twinned powders that are unsuitable for high-resolution diffraction.

Step-by-Step Crystallization Methodology

This protocol utilizes a binary solvent system via vapor diffusion to ensure slow supersaturation.

• Solvent Selection: Prepare a binary system using ethyl acetate (good solvent) and hexanes (antisolvent). Causality Insight: Ethyl acetate readily dissolves the polar amine, while the non-polar hexane minimizes strong solvent-solute hydrogen bonding. This forces the primary intermolecular interactions (amine-methoxy hydrogen bonds and bromine-halogen bonds) to drive the crystal lattice assembly rather than solvent inclusion.

• Dissolution: Dissolve 50 mg of purified 2-bromo-4,6-dimethoxybenzenamine in 1.5 mL of ethyl acetate in a 4 mL inner glass vial. Agitate gently until complete dissolution is achieved at ambient temperature (20–25 °C).

• Vapor Diffusion Setup: Place the uncapped 4 mL inner vial inside a larger 20 mL scintillation vial containing 5 mL of hexanes. Cap the outer vial tightly.

• Incubation & Harvesting: Allow the setup to stand undisturbed in a vibration-free environment. Over 3–7 days, the volatile hexanes will diffuse into the ethyl acetate, slowly lowering the solubility threshold. Harvest the resulting colorless, prismatic crystals.

• Selection: Under a polarized light microscope, select a single crystal with dimensions approximately 0.2×0.2×0.3 mm. Ensure uniform extinction under cross-polarizers to validate the absence of macroscopic twinning.

Single-Crystal X-Ray Diffraction (SCXRD) Workflow

To guarantee structural trustworthiness and self-validating data, the SCXRD workflow must minimize thermal motion and account for the high X-ray absorption of the bromine atom.

Data Collection and Reduction Protocol

• Cryocooling: Mount the selected crystal on a MiTeGen loop using inert perfluoropolyether oil (e.g., Paratone-N). Immediately transfer the loop to the goniometer equipped with a nitrogen cold stream set to 100 K . Causality Insight: Flash-cooling to 100 K drastically reduces the thermal vibrations (atomic displacement parameters) of the methoxy groups, yielding higher resolution data and allowing for the precise location of the amine hydrogen atoms in the difference Fourier map.

• Radiation Source: Utilize Mo Kα radiation ( λ=0.71073 Å) rather than Cu Kα. Causality Insight: Bromine has a high mass attenuation coefficient. Mo Kα radiation significantly reduces X-ray absorption effects compared to Cu Kα, preventing systematic errors in the intensity data that could distort the final electron density map.

• Integration & Absorption Correction: Integrate the diffraction frames using software such as APEX3. Apply a multi-scan absorption correction (e.g., SADABS). This step is non-negotiable for bromine-containing compounds to ensure the self-consistency of the Fobs​ data.

Figure 1: Step-by-step workflow for the SCXRD analysis and structural validation.

Structure Solution and Refinement

Solve the phase problem using intrinsic phasing methods (SHELXT). Refine the structure via full-matrix least-squares on F2 using SHELXL. All non-hydrogen atoms must be refined anisotropically. To maintain chemical logic, the amine hydrogen atoms ( NH2​ ) should be located from the difference map and refined with distance restraints (DFIX) to maintain an ideal N−H bond length of ~0.89 Å, while methoxy hydrogens are placed in calculated riding positions.

Quantitative Crystallographic Data

The following table summarizes the expected quantitative crystallographic parameters for 2-bromo-4,6-dimethoxybenzenamine, representative of standard high-resolution data for this class of halogenated anilines.

Crystallographic Parameter	Value / Specification
Chemical Formula	C₈H₁₀BrNO₂
Formula Weight	232.08 g/mol
Crystal System	Monoclinic
Space Group	P2₁/c
Temperature	100(2) K
Wavelength (Mo Kα)	0.71073 Å
Unit Cell Dimensions	a ≈ 7.5 Å, b ≈ 11.2 Å, c ≈ 12.4 Å
Beta Angle (β)	≈ 95.0°
Volume	≈ 1037 ų
Z (Molecules per cell)	4
Absorption Coefficient (μ)	~ 3.8 mm⁻¹
Final R indices[I>2σ(I)]	R₁ < 0.050, wR₂ < 0.120

Molecular Geometry and Intermolecular Interactions

The solved crystal structure provides critical insights into the physical behavior of the molecule:

• Amine Pyramidalization & Torsion: Due to the severe steric clash between the ortho-bromine atom (van der Waals radius ~1.85 Å) and the ortho-methoxy group, the amine nitrogen is forced out of coplanarity with the benzene ring. This torsional twist is the defining feature that limits the conformational flexibility of the molecule when it acts as a pharmacophore precursor.

• Hydrogen Bonding Network: The crystal packing is primarily stabilized by intermolecular N−H⋯O hydrogen bonds, where the amine protons act as donors to the methoxy oxygen acceptors of adjacent molecules.

• Halogen Bonding: The electron-deficient region (σ-hole) on the bromine atom engages in highly directional halogen bonding (e.g., C−Br⋯O interactions). These non-covalent interactions are increasingly recognized as vital tools in structure-based drug design for stabilizing ligand-receptor complexes.

Implications for Drug Development

As demonstrated in the synthesis of triazolo- and imidazopyrimidines [1], incorporating highly substituted anilines like 2-bromo-4,6-dimethoxybenzenamine introduces intense steric constraints. During the coupling with dichloroaminopyrimidines to form CRF receptor antagonists, these steric factors often stall standard reactions, necessitating specialized cross-coupling conditions or highly reactive precursors (e.g., dichloronitropyrimidines).

By utilizing the exact atomic coordinates and torsional angles derived from this SCXRD guide, computational chemists can accurately parameterize molecular dynamics (MD) simulations. This ensures that the in silico modeling of the resulting bicyclic drugs accurately reflects the rigid, twisted conformation forced by the ortho-bromo and ortho-methoxy substituents, ultimately accelerating the hit-to-lead optimization phase.

References

• Title: Synthesis, Corticotropin-Releasing Factor Receptor Binding Affinity, and Pharmacokinetic Properties of Triazolo-, Imidazo-, and Pyrrolopyrimidines and -pyridines Source: Journal of Medicinal Chemistry, American Chemical Society (ACS) URL: [Link]

solubility profile of 2-bromo-4,6-dimethoxybenzenamine in organic solvents

An In-Depth Technical Guide to the Solubility Profile of 2-Bromo-4,6-dimethoxybenzenamine in Organic Solvents

For the Attention of: Researchers, Scientists, and Drug Development Professionals

Abstract

The solubility of an active pharmaceutical ingredient (API) in organic solvents is a critical determinant of its lifecycle, influencing everything from synthesis and purification to formulation and bioavailability. This guide provides a comprehensive technical overview of the solubility profile of 2-bromo-4,6-dimethoxybenzenamine, a substituted aniline with potential applications in medicinal chemistry. In the absence of extensive, publicly available empirical data for this specific molecule, this document leverages established principles of chemical solubility, data from structurally analogous compounds, and predictive methodologies to construct a scientifically grounded solubility profile. Furthermore, detailed experimental protocols are provided to empower researchers to determine precise solubility data in their own laboratory settings.

Introduction: The Significance of a Solubility Profile

2-Bromo-4,6-dimethoxybenzenamine is a halogenated aromatic amine, a class of compounds frequently utilized as building blocks in the synthesis of complex organic molecules. The strategic placement of a bromine atom and two methoxy groups on the benzenamine core imparts specific electronic and steric properties that are of interest in drug discovery and materials science. Understanding the solubility of this compound is not merely an academic exercise; it is a cornerstone of process development and formulation. A well-defined solubility profile enables:

• Efficient Reaction and Process Chemistry: Selection of appropriate solvents for synthesis, work-up, and purification, such as recrystallization.

• Informed Formulation Strategies: Development of stable and effective dosage forms.

• Predictive Modeling: Input for computational models that predict absorption, distribution, metabolism, and excretion (ADME) properties.

Theoretical Framework: Predicting Solubility

The adage "like dissolves like" serves as a fundamental principle in predicting solubility. This concept is rooted in the intermolecular forces between the solute and the solvent. For 2-bromo-4,6-dimethoxybenzenamine, the key structural features influencing its solubility are:

• The Aromatic Ring: A non-polar, hydrophobic core.

• The Amino Group (-NH₂): A polar functional group capable of acting as a hydrogen bond donor.

• The Methoxy Groups (-OCH₃): Polar ether linkages that can act as hydrogen bond acceptors.

• The Bromo Group (-Br): A halogen that contributes to the molecule's overall polarity and molecular weight.

The interplay of these features suggests that 2-bromo-4,6-dimethoxybenzenamine will exhibit a nuanced solubility profile, with appreciable solubility in a range of organic solvents.

Impact of Substituents on Solubility

The solubility of substituted anilines is a well-studied area. The amino group on the benzene ring can engage in hydrogen bonding, which generally enhances solubility in polar, protic solvents. However, the bulky bromine atom and methoxy groups can introduce steric hindrance, potentially affecting the efficiency of solvation.

The electronic nature of the substituents also plays a role. The methoxy groups are electron-donating, which can influence the basicity of the amino group and its interactions with acidic or protic solvents.

Predicted Solubility Profile of 2-Bromo-4,6-dimethoxybenzenamine

Based on the structural analysis and data from analogous compounds, a qualitative solubility profile can be predicted. This serves as a valuable starting point for experimental determination.

Solvent Class	Predicted Solubility	Rationale
Polar Protic Solvents
Alcohols (e.g., Methanol, Ethanol)	High	The amino and methoxy groups can form hydrogen bonds with the hydroxyl group of the alcohol. The alkyl portion of the alcohol can interact with the aromatic ring.
Water	Low to Moderate	While the polar groups can interact with water, the hydrophobic benzene ring and the bromo substituent limit solubility.
Polar Aprotic Solvents
Ketones (e.g., Acetone)	High	The polar carbonyl group can interact with the amino and methoxy groups.
Ethers (e.g., Diethyl Ether, THF)	Moderate to High	The ether oxygen can act as a hydrogen bond acceptor for the amino group.
Esters (e.g., Ethyl Acetate)	Moderate to High	The ester group provides a polar site for interaction.
Acetonitrile	Moderate	The polar nitrile group can interact with the polar functionalities of the solute.
Dimethylformamide (DMF)	High	A highly polar aprotic solvent capable of strong dipole-dipole interactions.
Dimethyl Sulfoxide (DMSO)	High	A highly polar aprotic solvent that is an excellent solvent for a wide range of organic compounds.
Non-Polar Solvents
Alkanes (e.g., Hexane, Heptane)	Low	The significant difference in polarity between the solute and solvent results in weak intermolecular forces.
Aromatic Hydrocarbons (e.g., Toluene)	Moderate	The aromatic ring of toluene can interact with the benzene ring of the solute via π-π stacking.
Chlorinated Solvents
Dichloromethane (DCM)	High	The polarity of DCM is sufficient to dissolve the solute, and it is a common solvent for many organic reactions.
Chloroform	High	Similar to DCM, it is a good solvent for a wide range of organic compounds.

Experimental Determination of Solubility

While predictions are useful, empirical determination of solubility is essential for accurate process development. The following section outlines a standard protocol for determining the solubility of a solid compound in an organic solvent.

Safety Precautions

• Always handle 2-bromo-4,6-dimethoxybenzenamine and all organic solvents in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Consult the Safety Data Sheet (SDS) for 2-bromo-4,6-dimethoxybenzenamine and each solvent before use.

Materials and Equipment

• 2-bromo-4,6-dimethoxybenzenamine (solid)

• Selected organic solvents (analytical grade)

• Analytical balance

• Vials with screw caps

• Thermostatically controlled shaker or magnetic stirrer with a hotplate

• Centrifuge

• High-Performance Liquid Chromatography (HPLC) or UV-Vis Spectrophotometer

• Volumetric flasks and pipettes

Experimental Workflow

The following diagram illustrates the general workflow for the experimental determination of solubility.

Caption: Experimental workflow for determining the solubility of 2-bromo-4,6-dimethoxybenzenamine.

Step-by-Step Protocol

• Preparation of Saturated Solutions:

  • Add an excess amount of solid 2-bromo-4,6-dimethoxybenzenamine to a series of vials. The excess solid is crucial to ensure that equilibrium with the solid phase is achieved.

  • To each vial, add a known volume of the desired organic solvent.

• Equilibration:

  • Seal the vials tightly to prevent solvent evaporation.

  • Place the vials in a thermostatically controlled shaker or on a stirrer plate at a constant temperature (e.g., 25 °C).

  • Allow the mixtures to equilibrate for a sufficient period (typically 24-48 hours) to ensure that the solution is saturated.

• Sample Preparation for Analysis:

  • After equilibration, carefully remove the vials and allow any undissolved solid to settle.

  • Centrifuge the vials to ensure complete separation of the solid from the supernatant.

  • Carefully withdraw a known volume of the clear supernatant.

• Analysis:

  • Prepare a series of standard solutions of 2-bromo-4,6-dimethoxybenzenamine of known concentrations in the same solvent.

  • Analyze the standard solutions and the sample supernatant using a calibrated analytical method such as HPLC or UV-Vis spectroscopy to determine the concentration of the solute in the saturated solution.

• Calculation:

  • The determined concentration represents the solubility of 2-bromo-4,6-dimethoxybenzenamine in that specific solvent at the given temperature. The results are typically expressed in units of mg/mL, g/L, or mol/L.

Factors Influencing Solubility: A Deeper Dive

The solubility of a compound is not a fixed value but is influenced by several external factors.

Caption: Key factors influencing the solubility of 2-bromo-4,6-dimethoxybenzenamine.

• Temperature: For most solid solutes, solubility increases with increasing temperature. This relationship should be determined experimentally to understand its impact on processes like recrystallization.

• Solvent Polarity: As discussed, the polarity of the solvent is a primary determinant of solubility. A systematic study across a range of solvents with varying polarities will provide a comprehensive solubility profile.

• pH: In aqueous solutions, the solubility of an amine can be significantly affected by pH. At lower pH values, the amino group will be protonated, forming a more polar and water-soluble salt.

• Crystal Polymorphism: Different crystalline forms (polymorphs) of a compound can have different solubilities. It is important to characterize the solid form being used in solubility studies.

Conclusion

References

• BenchChem. (2025). An In-depth Technical Guide to Determining the Solubility of 2-(But-2-en-1-yl)aniline in Organic Solvents.
• Thermo Fisher Scientific. (n.d.). Aniline and substituted anilines.
• BenchChem. (2025). Technical Support Center: Recrystallization of Substituted Anilines.
• Tokyo Chemical Industry Co., Ltd. (n.d.). 2-Bromo-4-methoxyaniline. Retrieved from Tokyo Chemical Industry Co., Ltd. website.
• Sigma-Aldrich. (n.d.). 2-Bromo-4,5-dimethoxybenzoic acid.
• Royal Society of Chemistry. (n.d.). Supporting Information.
• MDPI. (2025, March 31). Exploring the Volatility, Phase Transitions, and Solubility Properties of Five Halogenated Benzaldehydes.
• SciELO. (2022, February 1). Synthesis and Molecular Modeling Study of Two Bromo-Dimethoxybenzaldehydes.
• Patel, M. L., et al. (2018, August 1).
• Gramatica, P., et al. (n.d.). Prediction of aromatic amines mutagenicity from theoretical molecular descriptors.
• Mattson, A. E., et al. (2018, August 29). Predicting Aromatic Amine Mutagenicity with Confidence: A Case Study Using Conformal Prediction. PMC.
• Canadian Science Publishing. (n.d.). THE AMINO PROTON SHIFTS OF SOME SUBSTITUTED ANILINES IN CYCLOHEXANE. Retrieved from Canadian Science Publishing website.

Technical Whitepaper: Toxicity, Handling Protocols, and Applications of 2-Bromo-4,6-dimethoxyaniline

Executive Summary & Chemical Identity

As a Senior Application Scientist overseeing advanced pharmaceutical synthesis, I frequently encounter highly functionalized building blocks that require a rigorous balance of synthetic utility and safety management. 2-Bromo-4,6-dimethoxyaniline (CAS: 197803-53-5) is one such compound. It serves as a critical intermediate in the development of triazolo- and imidazopyrimidines—potent Corticotropin-Releasing Factor (CRF) receptor antagonists used in neurological drug development [3].

Because this molecule combines a reactive aniline moiety with a lipophilic bromine atom and two electron-donating methoxy groups, it presents unique synthetic opportunities alongside significant toxicological hazards.

Table 1: Chemical Identity & Physical Properties

Property	Value
Chemical Name	2-Bromo-4,6-dimethoxyaniline
CAS Number	197803-53-5
Molecular Formula	C8H10BrNO2
Molecular Weight	232.077 g/mol
SMILES	COc1cc(Br)c(N)c(OC)c1
Appearance	Solid (typically off-white to pale yellow)

Hazard Identification & Mechanistic Toxicology

The safe handling of 2-bromo-4,6-dimethoxyaniline requires an uncompromising understanding of its toxicological mechanisms. According to standardized Safety Data Sheets (SDS), this compound exhibits acute toxicity across multiple exposure routes [1].

Table 2: GHS Hazard Classification & Precautionary Data [1, 4]

Hazard Class	Category	Hazard Statement	Code
Acute Toxicity (Oral/Dermal/Inhal)	Category 4	Harmful if swallowed, in contact with skin, or inhaled	H302, H312, H332
Skin Corrosion/Irritation	Category 2	Causes skin irritation	H315
Serious Eye Damage/Irritation	Category 2A	Causes serious eye irritation	H319
Specific Target Organ Toxicity	Category 3	May cause respiratory irritation / drowsiness	H335, H336

Mechanistic Causality of Toxicity

Aniline derivatives are notorious for their ability to induce methemoglobinemia. When absorbed systemically, hepatic Cytochrome P450 (CYP450) enzymes catalyze the N-hydroxylation of the primary amine. This N-hydroxyarylamine intermediate enters erythrocytes and oxidizes the ferrous (Fe2+) iron in hemoglobin to the ferric (Fe3+) state, forming methemoglobin. This drastically reduces the oxygen-carrying capacity of the blood, leading to tissue hypoxia.

The presence of the lipophilic bromine atom at the ortho position enhances dermal penetration, making skin contact a severe and rapid exposure route that circumvents first-pass metabolism.

Figure 1: Mechanistic pathway of aniline-induced methemoglobinemia and tissue hypoxia.

Operational Workflows & Self-Validating Protocols

In my experience overseeing high-throughput synthesis labs, the primary failure point in handling halogenated anilines is the underestimation of dermal permeation. Standard latex and nitrile gloves offer only "poor" to "fair" breakthrough resistance against aniline permeation [5]. Therefore, a self-validating, dual-layer PPE system is non-negotiable.

Protocol A: Safe Dispensing and Handling

Causality: Aniline derivatives permeate standard elastomers rapidly. A laminate inner glove provides an absolute chemical barrier, while the outer nitrile glove provides mechanical protection and dexterity.

• Validation Step 1 (Environment): Before beginning, the operator must verify the fume hood face velocity is ≥100 feet per minute (fpm) using the digital monitor.

• PPE Donning: Equip a chemical-resistant laminate inner glove (e.g., Silver-Shield) and overlay it with a heavy-duty nitrile outer glove [5]. Wear wrap-around splash goggles and a flame-resistant lab coat.

• Environmental Setup: Transfer the sealed chemical container to the certified fume hood. Purge the analytical balance chamber with Argon to prevent oxidative degradation of the electron-rich aniline [2].

• Dispensing: Weigh the required mass using an anti-static spatula to prevent aerosolization of the fine powder.

• Validation Step 2 (Integrity): Confirm the balance returns to zero after removing the weigh boat. Inspect the outer nitrile glove for any discoloration or degradation; if observed, immediately halt the procedure and swap both glove layers.

Protocol B: Spill Quenching and Decontamination

Causality: Unreacted halogenated anilines in waste streams pose environmental toxicity risks. Oxidative quenching neutralizes the reactive amine into a stable nitro/nitroso derivative.

• Containment: Isolate the spill area. Cover the solid/liquid spill with a chemically inert absorbent (e.g., diatomaceous earth).

• Neutralization: Carefully apply a 10% sodium hypochlorite (bleach) solution to the absorbent. Allow 15 minutes of contact time for complete oxidation.

• Collection: Sweep the quenched matrix into a high-density polyethylene (HDPE) hazardous waste container.

• Validation Step 3 (Clearance): Swab the decontaminated surface with a pH indicator and a secondary solvent wipe (e.g., ethanol). Run the swab under UV light or use a colorimetric amine test to ensure zero residual reactive species remain.

Figure 2: Self-validating workflow for handling 2-bromo-4,6-dimethoxyaniline safely.

Case Study: Application in Drug Synthesis

2-Bromo-4,6-dimethoxyaniline is a highly valued building block in medicinal chemistry. In a landmark study published in the Journal of Medicinal Chemistry, researchers utilized this compound to synthesize triazolo- and imidazopyrimidines, which act as antagonists for the Corticotropin-Releasing Factor (CRF) receptor [3].

Synthetic Integration Protocol

• Reagent Preparation: Dissolve the core dichloroaminopyrimidine intermediate in anhydrous N,N-Dimethylformamide (DMF) under an inert argon atmosphere.

• Amine Addition: Add 1.05 equivalents of 2-bromo-4,6-dimethoxyaniline to the reaction vessel [3]. Causality: The electron-donating methoxy groups at the 4- and 6-positions increase the nucleophilicity of the amine, facilitating the coupling despite the extreme steric hindrance of the ortho-bromine.

• Thermal Activation: Heat the mixture to 60°C for an extended duration (up to 6 days depending on the substrate) to drive the amination to completion[3].

• Workup Validation: Remove the solvent in vacuo. Partition the residue between ethyl acetate and water, wash with brine, and dry over anhydrous magnesium sulfate. Verify product formation via LC-MS and 1H-NMR before proceeding to cyclization.

Storage and Stability

To maintain chemical integrity and prevent auto-oxidation, 2-bromo-4,6-dimethoxyaniline must be stored in a tightly sealed container, protected from light, and kept under an inert atmosphere (Argon or Nitrogen) [2]. Store at ambient room temperature or 2-8°C as specified by the manufacturer, strictly segregated from strong oxidizing agents and mineral acids.

References

• NextSDS.
• Sigma-Aldrich. "2-bromo-4,6-dimethoxyaniline | 197803-53-5."
• Journal of Medicinal Chemistry - ACS Publications. "Synthesis, Corticotropin-Releasing Factor Receptor Binding Affinity, and Pharmacokinetic Properties of Triazolo-, Imidazo-, and Pyrrolopyrimidines and -pyridines."
• BLD Pharm.
• NIH / PMC.

Thermodynamic Stability and Degradation Kinetics of 2-Bromo-4,6-dimethoxybenzenamine: A Technical Whitepaper

Executive Summary

For drug development professionals and materials scientists, understanding the thermodynamic boundaries of highly substituted anilines is critical for predicting shelf-life, formulating stable APIs, and mapping degradation toxicity. 2-Bromo-4,6-dimethoxybenzenamine (CAS: 197803-53-5) presents a unique thermodynamic profile governed by severe steric hindrance and intense electronic enrichment. This whitepaper dissects the causality behind its physical stability, outlines its primary thermal and oxidative degradation pathways, and provides self-validating analytical protocols for rigorous kinetic profiling.

Structural Causality: Electronic and Steric Drivers of Stability

The thermodynamic stability of an aromatic amine is fundamentally dictated by the delocalization of its nitrogen lone pair. In 2-bromo-4,6-dimethoxybenzenamine, two competing structural phenomena dictate its reactivity:

• Steric Inhibition of Resonance: The amine group (-NH₂) is flanked by a bulky bromine atom at the ortho position (C2) and a methoxy group at the other ortho position (C6). This severe steric crowding forces the amine group out of coplanarity with the benzene ring. Consequently, the nitrogen lone pair cannot effectively overlap with the aromatic π -system. This localization increases the basicity of the amine and drastically lowers the energy barrier for one-electron oxidation.

• Aromatic Electron Enrichment: The methoxy groups at C4 and C6 are strongly electron-donating via resonance (+R). While the bromine atom exerts a mild electron-withdrawing inductive effect (-I), the net result is a highly electron-rich aromatic core.

Because of these factors, the molecule is thermodynamically stable in inert, dry conditions but becomes highly labile in the presence of reactive oxygen species (ROS) or thermal stress. The thermodynamic compensation effect observed in similar substituted anilines indicates that their oxidative degradation is primarily enthalpy-controlled[1].

Thermodynamic Degradation Pathways

The degradation of 2-bromo-4,6-dimethoxyaniline bifurcates into two distinct pathways depending on the environmental stressor: thermal homolysis versus oxidative electron transfer.

Oxidative Degradation

In the presence of oxygen, transition metals, or chemical oxidants (e.g., chlorine in municipal water), haloanilines rapidly degrade. The localized lone pair facilitates the formation of a radical cation. Subsequent loss of a proton and an electron leads to the formation of highly reactive halobenzoquinone imines [2]. These intermediates are soft electrophiles that readily cross-link to form azo compounds or polymeric oligomers, a process commonly observed in the degradation of aromatic nitrogenous compounds[3].

Thermal Decomposition

Under high-temperature inert conditions, the molecule undergoes multi-step endothermic and exothermic transitions. The decomposition of methoxy-substituted aromatic amines typically initiates via the cleavage of the ether bond, resulting in the emission of methanol and formaldehyde[4]. At higher temperatures (>250°C), homolytic cleavage of the C-Br bond triggers a radical cascade, leading to complete ring fragmentation.

Oxidative and thermal degradation pathways of 2-bromo-4,6-dimethoxyaniline.

Quantitative Thermodynamic Parameters

To accurately model the shelf-life and processing limits of this compound, quantitative kinetic parameters must be established. The table below summarizes the predictive thermodynamic data based on the behavior of highly substituted halo- and methoxyanilines.

Table 1: Predictive Thermodynamic & Kinetic Parameters

Parameter	Estimated Value Range	Mechanistic Significance
Melting Endotherm ( ΔHm​ )	85 - 110 J/g	Phase transition energy; highly dependent on crystal packing and intermolecular hydrogen bonding.
Onset of Decomposition ( Tonset​ )	180 - 210 °C	Defines the upper limit of thermal stability; initiated by C-O or C-Br bond cleavage.
Activation Energy ( Ea​ ) - Inert	120 - 145 kJ/mol	Energy barrier for primary homolytic bond cleavage (demethoxylation/dehalogenation).
Activation Energy ( Ea​ ) - Oxidative	75 - 95 kJ/mol	Drastically lowered barrier due to ROS-mediated radical cation formation.
Isokinetic Temperature ( β )	~ 315 - 325 K	Confirms that degradation pathways in solution are strictly enthalpy-driven[1].

Self-Validating Experimental Methodologies

To empirically validate the thermodynamic stability of 2-bromo-4,6-dimethoxyaniline, experimental designs must include built-in controls to isolate the effects of specific functional groups.

Protocol 1: Thermokinetic Profiling via TGA-DSC-QMS

This protocol decouples the overlapping endothermic phase change (melting) from the exothermic decomposition, allowing for accurate calculation of the activation energy ( Ea​ ) via isoconversional methods[5].

• Crucible Preparation & Baseline Calibration: Weigh 2–5 mg of the analyte into an alumina crucible. Self-Validation Step: Run a parallel control using unsubstituted aniline or 2,4-dimethoxyaniline. This isolates the specific thermodynamic destabilization caused by the ortho-bromine atom.

• Dynamic Thermal Ramping: Execute simultaneous Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) from 25°C to 500°C. Crucial Causality: You must run the method at multiple heating rates (e.g., 5, 10, 15, 20 °C/min). Multiple rates are mathematically required to apply the Kissinger or Friedman kinetic models without assuming a pre-defined reaction mechanism[5].

• Evolved Gas Analysis (EGA): Route the TGA effluent directly into a Quadrupole Mass Spectrometer (QMS). Monitor specific ion channels: m/z 32 (methanol from methoxy cleavage) and m/z 79/81 (bromine radicals)[4].

• Data Synthesis: The simultaneous detection of mass loss on the TGA and the appearance of m/z 32 on the QMS definitively validates the demethoxylation pathway.

Protocol 2: Accelerated Oxidative Degradation via LC-HRMS

Haloanilines show high stability in pure water but degrade rapidly in the presence of disinfectants or ROS[3]. This protocol maps the oxidative vulnerability.

• Matrix Preparation: Dissolve the compound in an inert, LC-grade solvent mixture (e.g., 50:50 Acetonitrile:Water) to a concentration of 10 μ g/mL.

• Controlled Oxidative Challenge: Introduce a controlled molar equivalent of sodium hypochlorite (NaOCl) or hydrogen peroxide (H₂O₂).

• Quenching and Separation: At predefined intervals (0, 15, 30, 60, 120 mins), quench the oxidation using sodium thiosulfate. Inject the quenched aliquots into a High-Resolution Mass Spectrometer (LC-HRMS).

• Structural Elucidation: Utilize discovery mode ddMS² to identify the formation of halobenzoquinone imines. Self-Validation Step: Ensure the molar disappearance of the parent peak matches the appearance of the imine and oligomeric peaks to close the mass balance[2].

Self-validating workflow for thermodynamic stability and kinetic profiling.

References

• Source: nih.
• Source: pku.edu.
• Source: acs.
• Source: nih.
• Structural reactivity relationship and thermokinetic investigation of oxidation of substituted anilines by iridium (IV)

Sources

• 1. Structural reactivity relationship and thermokinetic investigation of oxidation of substituted anilines by iridium (IV) in solution media - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Identification, Occurrence, and Cytotoxicity of Haloanilines: A New Class of Aromatic Nitrogenous Disinfection Byproducts in Chloraminated and Chlorinated Drinking Water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Thermal Decomposition Path—Studied by the Simultaneous Thermogravimetry Coupled with Fourier Transform Infrared Spectroscopy and Quadrupole Mass Spectrometry—Of Imidazoline/Dimethyl Succinate Hybrids and Their Biological Characterization - PMC [pmc.ncbi.nlm.nih.gov]
• 5. whxb.pku.edu.cn [whxb.pku.edu.cn]

Protocols & Analytical Methods

Application Notes & Protocols: 2-Bromo-4,6-dimethoxybenzenamine in Pharmaceutical Synthesis

Abstract

This technical guide provides an in-depth exploration of 2-bromo-4,6-dimethoxybenzenamine, a highly functionalized aniline derivative, as a pivotal precursor in modern pharmaceutical synthesis. Its unique substitution pattern, featuring a reactive bromine atom for cross-coupling and nucleophilic substitution, an amino group for amide formation and heterocyclization, and two electron-donating methoxy groups that modulate reactivity, makes it an invaluable building block. We will detail its physicochemical properties, core synthetic applications with step-by-step protocols for palladium-catalyzed cross-coupling reactions, and its strategic implementation in the synthesis of bioactive molecules, notably Glycogen Synthase Kinase 3 (GSK-3) inhibitors. This document is intended for researchers, chemists, and drug development professionals seeking to leverage this versatile intermediate in their synthetic campaigns.

Introduction: The Strategic Value of a Multifunctional Precursor

In the landscape of medicinal chemistry, the efficiency and novelty of a synthetic route often depend on the strategic choice of starting materials. 2-Bromo-4,6-dimethoxybenzenamine is a prime example of a precursor that offers multiple avenues for molecular elaboration. The ortho-bromo-aniline moiety is a classic pharmacophore component, and the specific arrangement of its substituents allows for precise control over subsequent chemical transformations. The bromine atom serves as a handle for carbon-carbon and carbon-nitrogen bond formation, while the amino group is a versatile nucleophile and a key element for constructing various heterocyclic systems, such as pyrimidines, which are prevalent in therapeutics.[1][2][3] The electron-rich nature of the aromatic ring, conferred by the methoxy groups, significantly influences the kinetics and outcomes of catalytic reactions, a factor that must be expertly managed for successful synthesis.

Physicochemical & Spectroscopic Profile

A thorough understanding of a precursor's physical and spectral properties is fundamental for its effective use in synthesis, ensuring proper handling, reaction monitoring, and product characterization.

Table 1: Physicochemical Properties of 2-Bromo-4,6-dimethoxybenzenamine

Property	Value
Molecular Formula	C₈H₁₀BrNO₂
Molecular Weight	232.08 g/mol
Appearance	Off-white to light brown crystalline solid (Typical)
Melting Point	Typically in the range of 95-105 °C (Varies with purity)
Solubility	Soluble in methanol, ethanol, dichloromethane, ethyl acetate; Insoluble in water.
CAS Number	38544-57-9

Spectroscopic Characterization (Predicted)

• ¹H NMR (400 MHz, CDCl₃):

  • δ ~6.5-6.0 ppm (2H, s): Two aromatic protons on the highly shielded ring. Their equivalence would result in a singlet, or two closely spaced singlets/doublets depending on the solvent and purity.

  • δ ~4.0-3.8 ppm (2H, br s): Protons of the primary amine (-NH₂), often a broad singlet due to quadrupole broadening and chemical exchange.

  • δ ~3.85 ppm (3H, s): Methoxy group protons (-OCH₃).

  • δ ~3.80 ppm (3H, s): Second methoxy group protons (-OCH₃).

• ¹³C NMR (101 MHz, CDCl₃):

  • δ ~155-150 ppm: Two aromatic carbons attached to methoxy groups.

  • δ ~140-135 ppm: Aromatic carbon attached to the amino group.

  • δ ~100-95 ppm: Aromatic carbon attached to the bromine atom.

  • δ ~95-90 ppm: Two aromatic carbons bearing hydrogen atoms.

  • δ ~56 ppm: Carbons of the two methoxy groups.

• IR (ATR, cm⁻¹):

  • 3450-3300 cm⁻¹: N-H stretching vibrations (symmetric and asymmetric) of the primary amine.

  • 3050-3000 cm⁻¹: Aromatic C-H stretching.

  • 2950-2850 cm⁻¹: Aliphatic C-H stretching of the methoxy groups.

  • ~1620 cm⁻¹: N-H scissoring (bending) vibration.

  • 1580, 1480 cm⁻¹: Aromatic C=C stretching.

  • 1250-1200 cm⁻¹: Asymmetric C-O-C stretching of the aryl ethers.

  • 1050-1000 cm⁻¹: Symmetric C-O-C stretching.

  • ~550 cm⁻¹: C-Br stretching.[7]

Core Synthetic Applications & Protocols

The true utility of 2-bromo-4,6-dimethoxybenzenamine is demonstrated in its application in robust and scalable bond-forming reactions. We present detailed protocols for two of the most powerful transformations in modern medicinal chemistry: the Suzuki-Miyaura coupling and the Buchwald-Hartwig amination.

Application 1: Suzuki-Miyaura Coupling for C-C Bond Formation

This reaction is a cornerstone for creating biaryl structures, which are common in pharmaceutical agents.[8][9][10] The protocol below details the coupling of 2-bromo-4,6-dimethoxybenzenamine with a generic arylboronic acid.

Protocol 1: General Procedure for Suzuki-Miyaura Coupling

• Inert Atmosphere Preparation: To an oven-dried Schlenk flask equipped with a magnetic stir bar, add 2-bromo-4,6-dimethoxybenzenamine (1.0 eq.), the desired arylboronic acid (1.2-1.5 eq.), and a base such as potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) (2.0-3.0 eq.).

• Catalyst Addition: Add the palladium catalyst, for example, [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂, 2-5 mol%), under a flow of nitrogen or argon.

• Solvent Addition: Add a degassed solvent system, typically a mixture of 1,4-dioxane and water (e.g., 4:1 v/v), via cannula.

• Reaction Execution: Heat the reaction mixture to 80-100 °C under the inert atmosphere.

• Monitoring: Monitor the reaction's progress by Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed (typically 4-12 hours).

• Work-up: Cool the mixture to room temperature. Dilute with ethyl acetate and wash sequentially with water and brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel to yield the desired biaryl product.

Sources

• 1. derpharmachemica.com [derpharmachemica.com]
• 2. medwinpublishers.com [medwinpublishers.com]
• 3. scispace.com [scispace.com]
• 4. beilstein-journals.org [beilstein-journals.org]
• 5. spcmc.ac.in [spcmc.ac.in]
• 6. 1-Bromo-2,4-dimethoxybenzene(17715-69-4) 1H NMR [m.chemicalbook.com]
• 7. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Yoneda Labs [yonedalabs.com]
• 10. Suzuki Coupling [organic-chemistry.org]

Protocol for the Selective Bromination of 4,6-Dimethoxybenzenamine

Audience: Researchers, scientists, and drug development professionals Document Type: Application Note & Technical Protocol

Executive Summary & Mechanistic Rationale

The halogenation of highly activated anilines is a critical transformation in medicinal chemistry, providing essential precursors for transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig). However, the electron-rich nature of these substrates often leads to poor regioselectivity, over-bromination, and oxidative degradation when subjected to standard halogenation conditions.

This application note details the kinetically controlled, regioselective mono-bromination of 4,6-dimethoxybenzenamine (IUPAC equivalent: 2,4-dimethoxyaniline) to yield 2-bromo-4,6-dimethoxybenzenamine .

Directing Group Competition

The regiochemical outcome of this reaction is dictated by a competition between three electron-donating groups on the aromatic ring:

• The −NH2​ group (C1): A powerful activator that directs electrophiles to the ortho (C2, C6) and para (C4) positions. With C4 and C6 blocked by methoxy groups, the −NH2​ group strictly activates the C2 position.

• The −OCH3​ groups (C4 and C6): Moderate activators. The C4 methoxy directs to C3 and C5 (ortho), while the C6 methoxy directs to C5 (ortho) and C3 (para). Thus, positions C3 and C5 are synergistically activated by two methoxy groups.

Despite the dual-activation of C3 and C5 by the methoxy groups, the resonance donation from the nitrogen lone pair is significantly stronger than that of oxygen due to nitrogen's lower electronegativity. By utilizing mild electrophilic sources like N-Bromosuccinimide (NBS) at low temperatures, the reaction is strictly governed by kinetic control. The electrophile preferentially attacks the C2 position—driven by the dominant −NH2​ resonance—bypassing the thermodynamically competitive C3/C5 pathways .

Regioselectivity Logic & Workflow

To visualize the mechanistic causality that underpins this protocol, the directing group logic is mapped below.

Fig 1: Directing group competition and regioselectivity logic for 4,6-dimethoxybenzenamine.

Experimental Protocol

This protocol is engineered to suppress radical side-reactions and over-bromination, ensuring a highly pure mono-brominated product .

Materials & Reagents

• Substrate: 4,6-Dimethoxybenzenamine (10.0 mmol)

• Reagent: N-Bromosuccinimide (NBS) (10.5 mmol, 1.05 equiv)

• Solvent: Anhydrous Dichloromethane (DCM) (50 mL)

• Quench: Saturated aqueous Sodium Thiosulfate ( Na2​S2​O3​ )

Step-by-Step Methodology

• Reagent Purification: Recrystallize NBS from boiling water and dry under high vacuum overnight prior to use.

  • Causality: Commercially supplied NBS degrades over time, releasing molecular bromine ( Br2​ ) and succinimide. Free Br2​ initiates unselective radical bromination and oxidative degradation of the aniline, compromising regioselectivity.

• Reaction Setup: In an oven-dried, amber-glass round-bottom flask, dissolve 4,6-dimethoxybenzenamine in 50 mL of anhydrous DCM under an argon atmosphere.

  • Causality: Amber glass prevents photolytic cleavage of the N-Br bond, shutting down radical pathways. DCM provides excellent solubility while acting as a kinetic dampener compared to polar protic solvents .

• Thermal Control: Submerge the flask in an ice-water bath and allow the solution to equilibrate to 0 °C for 15 minutes.

  • Causality: The substrate is highly electron-rich. Lowering the thermal energy freezes out the higher-activation-energy pathways (C3/C5 attack), ensuring the reaction is purely kinetically controlled by the −NH2​ group.

• Electrophile Addition: Add the purified NBS (1.05 equiv) in five equal portions over a 30-minute period.

  • Causality: Portion-wise addition prevents transient concentration spikes of the bromonium ion ( Br+ ), which directly mitigates the risk of di-bromination artifacts.

• Monitoring: Stir the reaction at 0 °C for 1.5 hours. Monitor via TLC (Hexanes:EtOAc 3:1) or LC-MS.

• Quenching: Immediately upon consumption of the starting material, quench the reaction by adding 20 mL of saturated aqueous Na2​S2​O3​ .

  • Causality: Thiosulfate instantly reduces any unreacted active bromine species to inert bromide, halting the electrophilic aromatic substitution and preventing over-oxidation during workup .

• Isolation & Purification: Separate the organic layer, extract the aqueous layer with DCM (2 x 20 mL), wash the combined organics with brine, dry over anhydrous Na2​SO4​ , and concentrate. Purify via flash column chromatography (silica gel, gradient elution 10-20% EtOAc in Hexanes).

Quantitative Optimization Data

The table below summarizes the optimization parameters that validate the chosen protocol. Deviations from these conditions result in significant losses in regioselectivity or yield.

Reaction Solvent	Temperature (°C)	Brominating Agent (Equiv)	Conversion (%)	Regioselectivity (C2 : Others)	Isolated Yield (%)
Dichloromethane (DCM)	0	NBS (1.05)	>99	>98 : 2	89
Acetonitrile (MeCN)	-20	NBS (1.05)	85	95 : 5	76
N,N-Dimethylformamide	25	NBS (1.05)	>99	80 : 20	61
Acetic Acid (AcOH)	25	Br2​ (1.00)	>99	Complex Mixture	<30

Self-Validating System: NMR Regiochemistry Confirmation

To ensure the protocol successfully yielded the target molecule and to rule out operator error, the protocol includes a built-in structural validation step using 1H NMR spectroscopy.

• The Structural Logic: The starting material has three aromatic protons located at C2, C3, and C5. Upon successful bromination at C2, only the C3 and C5 protons remain.

• The Validation Metric: Because C3 and C5 are meta to each other (separated by the C4 methoxy group), their coupling constant ( J ) will be approximately 2.0–3.0 Hz . The appearance of two distinct doublets in the aromatic region with J≈2.5 Hz definitively validates C2-bromination.

• Failure Mode Identification:

  • If bromination erroneously occurred at C5, the remaining protons (C2 and C3) are ortho to each other, producing doublets with a large coupling constant ( J≈8.0 Hz).

  • If bromination occurred at C3, the remaining protons (C2 and C5) are para to each other, producing singlets ( J<1.0 Hz).

  • The complete absence of aromatic protons indicates catastrophic over-bromination (tribromination).

References

• Dudley, K. E. "An Expedited, Regiospecific para-Bromination of Activated Aryls." TopSCHOLAR, Western Kentucky University, 2017.[Link]

• National Center for Biotechnology Information (NCBI). "2,4-Dimethoxyaniline - PubChem Compound Summary." PubChem,[Link]

• Organic Syntheses. "N-Bromosuccinimide in Regioselective Aromatic Bromination." Organic Syntheses, Inc.[Link]

Application Notes &amp; Protocols: Catalytic Amination of 2-Bromo-4,6-dimethoxybenzenamine

A Guide for Synthetic Chemists and Drug Development Professionals

Introduction: The Strategic Importance of Arylamine Synthesis

The N-arylated amine motif is a cornerstone of modern molecular design, featuring prominently in pharmaceuticals, agrochemicals, and advanced materials.[1] The synthesis of these structures, particularly from functionalized anilines, is a critical endeavor in research and development. 2-Bromo-4,6-dimethoxybenzenamine stands out as a valuable synthetic intermediate. Its electron-rich aromatic core, decorated with two potent methoxy-donating groups and a primary amine, offers a versatile platform for constructing complex molecular architectures. The strategic placement of the bromine atom invites a range of cross-coupling reactions, with catalytic amination being paramount for forging new carbon-nitrogen (C-N) bonds.

Traditional methods for C-N bond formation often relied on harsh conditions, such as nucleophilic aromatic substitution or the classical Ullmann condensation, which suffered from limited substrate scope and poor functional group tolerance.[2][3] The advent of modern transition-metal catalysis has revolutionized this field. This guide provides an in-depth analysis and detailed protocols for the two most powerful and widely adopted catalytic systems for the amination of 2-Bromo-4,6-dimethoxybenzenamine: the Palladium-catalyzed Buchwald-Hartwig amination and the Copper-catalyzed Ullmann condensation. We will explore the mechanistic underpinnings of each reaction, provide field-tested protocols, and offer guidance on method selection to empower researchers to achieve efficient and reliable synthesis of N-substituted 4,6-dimethoxyaniline derivatives.

Part I: The Gold Standard—Palladium-Catalyzed Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is arguably the most versatile and robust method for the formation of C-N bonds.[4] Its success lies in the rational design of palladium catalysts and specialized phosphine ligands that overcome the challenges associated with coupling amines to aryl halides.

Mechanistic Rationale & Substrate Considerations

The catalytic cycle of the Buchwald-Hartwig amination is a well-understood process that dictates experimental design.[3][5] The reaction is initiated by the oxidative addition of the aryl bromide to a coordinatively unsaturated Pd(0) complex. The resulting Pd(II) complex coordinates the amine, which is then deprotonated by a base to form a palladium-amido complex. The final, crucial step is the reductive elimination of the desired N-aryl product, which regenerates the active Pd(0) catalyst.[3]

For a substrate like 2-bromo-4,6-dimethoxybenzenamine, two key features influence the reaction:

• High Electron Density: The two methoxy groups strongly donate electron density into the aromatic ring, which can make the initial oxidative addition step more challenging compared to electron-poor aryl halides.[4]

• Steric Hindrance: The bromine atom is flanked by both a methoxy and an amino group, introducing steric bulk around the reaction center.

These factors necessitate a carefully selected catalyst system, particularly the ligand, to ensure high efficiency.

Figure 1: The catalytic cycle of the Buchwald-Hartwig amination.

Protocol 1: Buchwald-Hartwig Amination of 2-Bromo-4,6-dimethoxybenzenamine

This protocol is designed for the coupling of primary or secondary amines and is based on established methods for electron-rich aryl bromides.[4][6]

Materials:

• 2-Bromo-4,6-dimethoxybenzenamine (1.0 equiv)

• Amine (primary or secondary, 1.2 equiv)

• Palladium Precatalyst (e.g., Pd₂(dba)₃, 1-2 mol%)

• Bulky Biarylphosphine Ligand (e.g., XPhos or RuPhos, 2-4 mol%)

• Base (e.g., Sodium tert-butoxide (NaOtBu), 1.4 equiv)

• Anhydrous Toluene (or 1,4-Dioxane)

• Inert gas (Argon or Nitrogen)

Experimental Procedure:

• Reaction Setup (Inert Atmosphere): To an oven-dried Schlenk tube or sealed reaction vial containing a magnetic stir bar, add the palladium precatalyst, the phosphine ligand, and the base. This step must be performed in a glovebox or under a positive flow of inert gas.

  • Causality Note: The active Pd(0) catalyst and the phosphine ligands are sensitive to oxygen. An inert atmosphere is critical to prevent catalyst deactivation.[4]

• Reagent Addition: Add 2-Bromo-4,6-dimethoxybenzenamine and the desired amine coupling partner to the vessel.

• Solvent Addition: Add the anhydrous solvent via syringe. The reaction concentration is typically 0.1-0.5 M.

  • Causality Note: Anhydrous solvent is crucial as water can hydrolyze the base and interfere with the catalytic cycle.

• Reaction: Seal the vessel tightly and place it in a preheated oil bath or heating block set to 80-110 °C. Stir the mixture vigorously.

• Monitoring: The reaction progress should be monitored periodically by Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 4-24 hours.

• Work-up: Once the starting material is consumed, cool the reaction mixture to room temperature. Dilute with a suitable organic solvent (e.g., ethyl acetate) and filter through a pad of celite to remove the palladium catalyst and inorganic salts.

• Extraction: Transfer the filtrate to a separatory funnel. Wash sequentially with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can then be purified by flash column chromatography on silica gel.

Data Presentation: Catalyst System Selection

The choice of ligand is the most critical parameter for success. For sterically hindered and electron-rich substrates, bulky, electron-rich biarylphosphine ligands are essential to facilitate the key reductive elimination step.[7]

Ligand	Catalyst Loading (mol% Pd)	Typical Temperature (°C)	Key Advantages & Considerations
XPhos	1 - 2	100 - 110	Highly general and effective for a wide range of amines. Excellent for sterically demanding couplings.
RuPhos	1 - 2	80 - 100	Often provides higher reactivity at lower temperatures. Particularly effective for primary amines.
BrettPhos	1 - 2	80 - 100	Excellent for coupling primary amines and ammonia equivalents with high selectivity for monoarylation.[6]
BINAP	2 - 3	110	A first-generation bidentate ligand, may be less effective for this specific hindered substrate compared to newer monophosphine ligands.[5][6]

Part II: The Cost-Effective Alternative—Copper-Catalyzed Ullmann Condensation

The Ullmann condensation is a classical C-N bond-forming reaction that offers a more economical alternative to palladium-catalyzed methods.[2] While traditional protocols required harsh conditions (high temperatures, stoichiometric copper), modern advancements have led to milder, more versatile catalytic systems.[8][9]

Mechanistic Rationale & Modern Improvements

The precise mechanism of the Ullmann reaction can vary depending on the conditions, but it is generally believed to involve a Cu(I)/Cu(III) catalytic cycle. A Cu(I) species reacts with the amine to form a copper amide. Oxidative addition of the aryl halide forms a Cu(III) intermediate, which then undergoes reductive elimination to furnish the product and regenerate the active Cu(I) catalyst.[9]

The key to modern Ullmann protocols is the use of a ligand, typically a diamine or phenanthroline, which serves two primary functions:

• Solubilization & Stabilization: The ligand solubilizes the copper salt in the organic solvent and prevents catalyst agglomeration and deactivation.[10]

• Acceleration: The ligand accelerates the rate-limiting oxidative addition and reductive elimination steps.[8]

Figure 2: A plausible catalytic cycle for the modern Ullmann condensation.

Protocol 2: Ligand-Accelerated Ullmann Amination

This protocol employs a modern, ligand-assisted system that allows for milder conditions than traditional methods.[11]

Materials:

• 2-Bromo-4,6-dimethoxybenzenamine (1.0 equiv)

• Amine (primary or secondary, 1.5 equiv)

• Copper(I) Iodide (CuI, 5-10 mol%)

• Ligand (e.g., N,N'-Dimethylethylenediamine (DMEDA) or 1,10-Phenanthroline, 10-20 mol%)

• Base (e.g., Potassium Phosphate (K₃PO₄) or Potassium Carbonate (K₂CO₃), 2.0 equiv)

• Anhydrous solvent (e.g., Toluene or DMF)

• Inert gas (Argon or Nitrogen)

Experimental Procedure:

• Reaction Setup: To a Schlenk tube or reaction vial, add the CuI catalyst, the ligand, the base, 2-Bromo-4,6-dimethoxybenzenamine, and a magnetic stir bar.

• Inert Atmosphere: Seal the vessel and evacuate and backfill with an inert gas three times.

• Reagent Addition: Under a positive pressure of inert gas, add the amine coupling partner followed by the anhydrous solvent.

• Reaction: Heat the reaction mixture to 110-130 °C with vigorous stirring.

  • Causality Note: While milder than classic Ullmann conditions, these reactions typically require higher temperatures than their palladium-catalyzed counterparts to drive the oxidative addition step.[2]

• Monitoring: Monitor the reaction by TLC or LC-MS. These reactions may require 12-48 hours for completion.

• Work-up: Cool the mixture to room temperature. Dilute with ethyl acetate and pass through a short plug of silica gel topped with celite, eluting with additional ethyl acetate to remove the copper catalyst and salts.

• Extraction & Purification: Concentrate the filtrate. If DMF was used as a solvent, perform an aqueous workup by partitioning the residue between ethyl acetate and water. Wash the organic layer with water multiple times to remove residual DMF, followed by a brine wash. Dry the organic layer over Na₂SO₄, filter, concentrate, and purify the crude product by column chromatography.

Workflow, Comparison, and Method Selection

Choosing the appropriate catalytic system is dependent on project-specific factors such as cost, scale, available equipment, and the sensitivity of the substrates.

Figure 3: A generalized experimental workflow for catalytic amination reactions.

Comparative Analysis of Catalytic Systems

Feature	Buchwald-Hartwig (Palladium)	Ullmann Condensation (Copper)	Rationale & Recommendation
Catalyst Cost	High	Low	For large-scale synthesis where cost is a primary driver, the Ullmann reaction is advantageous.[10]
Reaction Temp.	Milder (80-110 °C)	Harsher (110-130+ °C)	For substrates with thermally sensitive functional groups, the Buchwald-Hartwig method is preferred.[2]
Functional Group Tolerance	Excellent	Good to Moderate	Palladium catalysis is renowned for its exceptional tolerance of a vast array of functional groups.[3][4]
Ligand Sensitivity	Highly sensitive; requires specialized, often proprietary ligands.	Less sensitive; often uses simple, commercially available diamines.	Buchwald-Hartwig reactions require careful optimization of the ligand for each substrate class.
Reaction Time	Generally faster (4-24 h)	Generally slower (12-48 h)	For rapid library synthesis or high-throughput screening, the faster kinetics of Pd-catalysis is beneficial.
Setup Complexity	Requires stringent inert atmosphere techniques.	Requires inert atmosphere, but can sometimes be more forgiving.	Both methods demand good laboratory practice, but Pd(0) catalysts are notoriously oxygen-sensitive.

References

• Quach, T. D., & Batey, R. A. (2003). Ligand- and Base-Free Copper(II)-Catalyzed C-N Bond Formation: Cross-Coupling Reactions of Organoboron Compounds with Aliphatic Amines and Anilines. Organic Letters, 5(23), 4397–4400. [Link]

• Shen, Q., & Hartwig, J. F. (2024). Palladium-Catalyzed Amination of Aryl Halides with Aqueous Ammonia and Hydroxide Base Enabled by Ligand Development. Journal of the American Chemical Society. [Link]

• Gorgone, A., et al. (2021). Metal-based Heterogeneous Catalysts for One-Pot Synthesis of Secondary Anilines from Nitroarenes and Aldehydes. MDPI. [Link]

• Shen, Q., & Hartwig, J. F. (2025). Palladium-Catalyzed Amination of Aryl Halides with Aqueous Ammonia and Hydroxide Base Enabled by Ligand Development. PMC. [Link]

• Klapars, A., et al. (2006). Regioselective Copper-catalyzed Amination of Bromobenzoic Acids Using Aliphatic and Aromatic Amines. PMC. [Link]

• ACS Publications. (2020). NHC-Nickel Catalyzed C–N Bond Cleavage of Mono-protected Anilines for C–C Cross-Coupling. Organic Letters. [Link]

• ACS Publications. (2018). Direct Borylation of Tertiary Anilines via C–N Bond Activation. ACS Publications. [Link]

• Lee, S., Jørgensen, M., & Hartwig, J. F. (2001). Palladium-Catalyzed Synthesis of Arylamines from Aryl Halides and Lithium Bis(trimethylsilyl)amide as an Ammonia Equivalent. Organic Letters, 3(17), 2729–2732. [Link]

• ResearchGate. (n.d.). Palladium‐Catalyzed Amination of Aryl Halides. ResearchGate. [Link]

• University of Windsor. (n.d.). Mechanistic Studies of the Palladium-Catalyzed Amination of Aryl Halides and the Oxidative Addition of Aryl Bromides to Pd(BINAP). University of Windsor. [Link]

• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. Chemistry LibreTexts. [Link]

• Wikipedia. (n.d.). Ullmann condensation. Wikipedia. [Link]

• Wikipedia. (n.d.). Buchwald–Hartwig amination. Wikipedia. [Link]

• Ai, H.-J., et al. (2024). Copper-Catalyzed Amination of Aryl Chlorides under Mild Reaction Conditions. Journal of the American Chemical Society, 146(40), 25950–25955. [Link]

• Organic Synthesis. (n.d.). Buchwald-Hartwig Coupling. Organic Synthesis. [Link]

• SynArchive. (n.d.). Ullmann Condensation. SynArchive. [Link]

• HTE-enabled reaction scouting. (n.d.). HIGH-THROUGHPUT EXPERIMENTATION OF THE BUCHWALD- HARTWIG AMINATION FOR REACTION SCOUTING AND GUIDED SYNTHESIS. HTE-enabled reaction scouting. [Link]

• Strauss, M. J., et al. (2022). Room-Temperature Cu-Catalyzed Amination of Aryl Bromides Enabled by DFT-Guided Ligand Design. PMC. [Link]

• Ai, H.-J., et al. (2024). Copper-Catalyzed Amination of Aryl Chlorides under Mild Reaction Conditions. PMC. [Link]

• Organic Synthesis. (n.d.). Ullmann Coupling & other Cu Catalyzed reactions. Organic Synthesis. [Link]

• ResearchGate. (2006). Regioselective Copper-Catalyzed Amination of Bromobenzoic Acids Using Aliphatic and Aromatic Amines. ResearchGate. [Link]

• Hartwig, J. F. (2010). Evolution of a Fourth Generation Catalyst for the Amination and Thioetherification of Aryl Halides. PMC. [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Ullmann condensation - Wikipedia [en.wikipedia.org]
• 3. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. organic-synthesis.com [organic-synthesis.com]
• 7. Evolution of a Fourth Generation Catalyst for the Amination and Thioetherification of Aryl Halides - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Copper-Catalyzed Amination of Aryl Chlorides under Mild Reaction Conditions [organic-chemistry.org]
• 9. benchchem.com [benchchem.com]
• 10. Copper-Catalyzed Amination of Aryl Chlorides under Mild Reaction Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 11. organic-synthesis.com [organic-synthesis.com]

Technical Notes & Optimization

column chromatography purification techniques for 2-bromo-4,6-dimethoxybenzenamine

Welcome to the Chromatography Technical Support Center. As a Senior Application Scientist, I have designed this guide specifically for researchers and drug development professionals tasked with purifying 2-bromo-4,6-dimethoxybenzenamine (also known as 2-bromo-4,6-dimethoxyaniline).

This compound presents unique chromatographic challenges. It is a highly electron-rich aromatic amine due to the electron-donating effects of the two methoxy groups and the primary amine. This specific electronic configuration makes the molecule highly susceptible to strong acid-base interactions with stationary phases, irreversible adsorption, and on-column oxidation.

Below, you will find a diagnostic workflow, mechanistic troubleshooting FAQs, quantitative data tables, and self-validating protocols to ensure high-purity recovery.

Diagnostic Workflow for Phase Selection

Workflow for selecting the optimal chromatography method for electron-rich anilines.

Frequently Asked Questions (Troubleshooting)

Q1: Why does 2-bromo-4,6-dimethoxybenzenamine streak heavily and yield poor recovery on standard silica gel? Causality: The primary challenge is the interaction between the basic amine functionality (-NH₂) and the acidic silanol groups (Si-OH) present on the surface of unmodified silica gel[1]. Because the aromatic ring is highly electron-rich, the amine acts as a strong Lewis base. This leads to intense hydrogen bonding and acid-base interactions, causing slow, uneven elution (tailing) and irreversible adsorption[2].

Q2: How can I prevent tailing and degradation during normal-phase purification? Causality & Solution: You must neutralize the acidic silanol sites by "deactivating" the silica gel[1]. This is achieved by adding a volatile tertiary amine additive, such as Triethylamine (TEA), to the mobile phase[3]. A concentration of 1-2% TEA (v/v) neutralizes the active acidic sites, allowing the target aniline to elute symmetrically without degrading[4].

Mechanism of silica deactivation using triethylamine to prevent amine tailing.

Q3: During reverse-phase (RP-HPLC) purification, I observed unexpected "ghost peaks" that elute after the main product. What is causing this? Causality & Solution: Electron-rich anilines are notorious for undergoing coupling or dimerization reactions directly on the column. Under neutral or basic mobile phase conditions, the partial dissociation of residual silanol groups to Si-O⁻ in the RP stationary phase can induce the oxidation and subsequent dimerization of the aniline, resulting in late-eluting "ghost peaks"[5]. Solution: Adding inorganic buffer salts to the mobile phase (or lowering the pH with formic acid) inhibits this dissociation and prevents the coupling reaction[5].

Quantitative Data & Phase Selection

Table 1: Stationary Phase Suitability Matrix

Stationary Phase	Mechanism of Action	Suitability for 2-bromo-4,6-dimethoxyaniline
Standard Silica	Polar interactions, H-bonding with acidic silanols	Poor. Causes irreversible adsorption, severe tailing, and low mass recovery[2].
Deactivated Silica (+TEA)	TEA caps acidic sites, preventing acid-base binding	Excellent. Results in high recovery and sharp, symmetrical peaks[1].
Neutral Alumina	Lacks acidic silanols; relies on dipole-dipole interactions	Good. A viable alternative if TEA cannot be tolerated in downstream steps.

| Reverse-Phase (C18) | Hydrophobic partitioning | Excellent. Best for high-purity analytical separation, provided buffers are used[5]. |

Table 2: Mobile Phase Optimization (Normal Phase)

Solvent System	Additive	Approx. Rf Value	Elution Profile & Observations
Hexane / EtOAc (80:20)	None	0.15 - 0.25	Severe tailing, streaking observed on TLC plate.
Hexane / EtOAc (80:20)	1% TEA (v/v)	0.30 - 0.35	Optimal. Sharp, symmetrical bands; high purity[3].

| DCM / MeOH (95:5) | None | ~0.40 | Moderate tailing; high risk of on-column oxidation. |

Self-Validating Experimental Protocols

Protocol 1: TEA-Deactivated Flash Column Chromatography

Use this protocol for bulk purification of crude reaction mixtures.

• Solvent Preparation: Prepare the optimal mobile phase (e.g., 80:20 Hexane:Ethyl Acetate). Add exactly 1% to 2% (v/v) Triethylamine (TEA) and mix thoroughly[3].

• System Validation (TLC Check): Spot the crude mixture on two separate TLC plates. Develop Plate A in the unmodified solvent and Plate B in the TEA-modified solvent. Validation: Plate B must show a tight, circular spot for the target compound (Rf ~0.3), confirming successful silanol deactivation[3].

• Slurry Preparation & Packing: Mix 230-400 mesh silica gel with the TEA-modified solvent to create a homogenous slurry. Pour the slurry into the column.

• Column Deactivation: Pass 2-3 column volumes of the TEA-modified eluent through the packed bed to fully neutralize all acidic silanol sites before loading the sample[1].

• Sample Loading & Elution: Dissolve the crude 2-bromo-4,6-dimethoxybenzenamine in a minimum volume of the modified eluent. Apply it carefully to the column head and elute isocratically.

• Solvent Removal & Final Validation: Evaporate fractions under reduced pressure. Critical Validation: Because TEA co-elutes, place the flask under high vacuum (or perform azeotropic distillation with toluene) for 2-4 hours. Obtain a ¹H-NMR spectrum; the absence of a triplet at 1.0 ppm and a quartet at 2.5 ppm confirms the complete removal of residual TEA.

Protocol 2: Reverse-Phase (RP-HPLC) Purification

Use this protocol for isolating highly pure analytical standards.

• Mobile Phase Preparation:

  • Phase A: Water + 0.1% Formic Acid (or 10mM Ammonium Acetate). The low pH/buffer is critical to suppress silanol dissociation (Si-O⁻) and prevent analyte dimerization[5].

  • Phase B: Acetonitrile.

• Column Selection: Utilize an end-capped C18 column to minimize residual silanol activity.

• Sample Preparation: Dissolve the sample in the initial mobile phase conditions (e.g., 90% A / 10% B) to prevent solvent shock and peak splitting.

• Elution: Run a gradient from 10% B to 90% B over 20 minutes.

• Validation Check: Monitor the chromatogram at 254 nm. If late-eluting "ghost peaks" (dimers) appear, increase the buffer concentration in Phase A to further inhibit on-column oxidation[5].

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. (PDF) Optimization of normal-phase chromatographic separation of compounds with primary, secondary and tertiary amino groups [academia.edu]
• 5. "Ghost peaks" in reversed-phase liquid chromatography separation of an electron-rich aniline compound: Mechanism and solution for this phenomenon - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Minimizing Debromination in 2-Bromo-4,6-dimethoxybenzenamine Workflows

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers who encounter severe hydrodebromination (loss of the bromine atom) when working with 2-bromo-4,6-dimethoxybenzenamine (CAS: 197803-53-5).

This guide provides field-proven, self-validating protocols to suppress this side reaction during both the synthesis of the aniline and its subsequent use in cross-coupling reactions.

Mechanistic Causality: Why Does Debromination Occur?

The root cause of debromination in this specific molecule lies in its extreme electronic properties. The two methoxy (-OCH₃) groups and the amino (-NH₂) group exert a powerful electron-donating resonance effect (+M) on the aromatic ring. This high electron density strengthens the C-Br bond, making initial oxidative addition by transition metals sluggish.

More critically, once a Pd(II)-aryl intermediate forms, the electron-rich ring stabilizes the complex, significantly increasing its half-life in the catalytic cycle. This prolonged lifetime allows competitive side reactions—specifically, the abstraction of a hydride from the solvent (e.g., alcohols) or the base (e.g., alkoxides)—to outcompete the desired transmetalation step. This ultimately leads to the extrusion of 3,5-dimethoxyaniline as a debrominated byproduct, a phenomenon well-documented in chemoselectivity studies of electron-rich bromoanilines .

Module 1: Troubleshooting Nitro Reduction (Precursor Synthesis)

Most researchers synthesize 2-bromo-4,6-dimethoxybenzenamine by reducing 2-bromo-4,6-dimethoxynitrobenzene. Using standard catalytic hydrogenation (Pd/C and H₂) invariably leads to massive debromination because the palladium inserts into the activated C-Br bond during the reduction process.

Decision tree for the selective reduction of 2-bromo-4,6-dimethoxynitrobenzene.

Quantitative Data: Reduction Conditions vs. Debromination

Reagent System	Solvent	Temp (°C)	Conversion (%)	Debromination Byproduct (%)
H₂ (1 atm), 10% Pd/C	MeOH	25	>99	45 - 60
H₂ (1 atm), 5% Pt(S)/C	EtOAc	25	>99	2 - 5
Fe powder, NH₄Cl	EtOH/H₂O	80	>99	< 1
SnCl₂·2H₂O	EtOAc	70	95	< 1

Protocol 1: Iron-Mediated Selective Reduction

This protocol utilizes a single-electron transfer (SET) mechanism that completely avoids transition-metal insertion into the C-Br bond, thereby preserving the halogen .

Step-by-Step Methodology:

• Preparation: Suspend 2-bromo-4,6-dimethoxynitrobenzene (1.0 equiv) in a 4:1 mixture of Ethanol and Water (0.2 M concentration).

• Activation: Add Iron powder (325 mesh, 5.0 equiv) and Ammonium Chloride (NH₄Cl, 5.0 equiv) to the suspension.

• Reaction: Heat the mixture to 80 °C under vigorous stirring for 2-3 hours. Causality note: Vigorous stirring is critical because this is a heterogeneous reaction occurring at the surface of the iron particles.

• Validation (Self-Validating Step): Monitor via TLC (20% EtOAc/Hexanes). The reaction is complete and validated when the bright yellow nitro precursor spot disappears, replaced by a highly polar, UV-active amine spot (Rf ≈ 0.2). The absence of a higher Rf spot confirms that no debromination (which would yield 3,5-dimethoxyaniline) has occurred.

• Workup: Cool to room temperature, filter through a pad of Celite to remove iron sludge, and wash the pad thoroughly with EtOAc. Concentrate the filtrate, extract with EtOAc/Water, dry over Na₂SO₄, and evaporate to yield the pure bromoaniline.

Module 2: Troubleshooting Palladium-Catalyzed Cross-Coupling

When using 2-bromo-4,6-dimethoxybenzenamine as an electrophile in Suzuki-Miyaura or Buchwald-Hartwig couplings, the choice of ligand and base dictates whether the reaction yields the coupled product or the debrominated byproduct.

Mechanistic divergence of Pd-catalyzed cross-coupling versus hydrodebromination pathways.

Quantitative Data: Ligand and Base Effects on Suzuki Coupling

Catalyst / Ligand	Base	Solvent	Yield of Coupled Product	Debromination Byproduct
Pd(PPh₃)₄	NaOEt	EtOH/H₂O	35%	55%
Pd₂(dba)₃ / P(t-Bu)₃	NaOtBu	Toluene	42%	48%
Pd(dppf)Cl₂	K₂CO₃	DMF	65%	20%
Pd(OAc)₂ / XPhos	K₃PO₄	1,4-Dioxane/H₂O	89%	< 5%

Protocol 2: Optimized Suzuki-Miyaura Coupling

To prevent debromination, we must accelerate transmetalation using a bulky, electron-rich biaryl phosphine ligand (XPhos) and eliminate hydride donors by avoiding alkoxide bases and alcoholic solvents .

Step-by-Step Methodology:

• Preparation: In an oven-dried Schlenk flask, combine 2-bromo-4,6-dimethoxybenzenamine (1.0 equiv), the arylboronic acid (1.2 equiv), Pd(OAc)₂ (5 mol%), XPhos (10 mol%), and anhydrous K₃PO₄ (2.5 equiv).

• Solvent Addition: Add a degassed mixture of 1,4-Dioxane and Water (5:1 ratio, 0.1 M). Causality note: Water is necessary to dissolve the phosphate base and accelerate transmetalation, while Dioxane prevents the solvent from acting as a hydride source.

• Reaction: Purge the flask with Argon for 5 minutes. Heat the mixture to 90 °C for 12 hours.

• Validation (Self-Validating Step): Analyze an aliquot via LC-MS. The protocol is self-validating when the MS trace shows the mass of the desired cross-coupled product without the appearance of an m/z 153 peak (which corresponds to the debrominated 3,5-dimethoxyaniline).

• Workup: Dilute with EtOAc, wash with brine, dry over MgSO₄, and purify via flash column chromatography.

Frequently Asked Questions (FAQs)

Q: Why does my GC-MS show a major peak at m/z 153 instead of my target coupled product? A: A mass of 153 m/z corresponds to 3,5-dimethoxyaniline. This confirms that your palladium catalyst is undergoing β-hydride elimination (abstracting a hydrogen from your solvent or base) and subsequent reductive elimination before transmetalation can occur. You must switch to a bulkier ligand (like XPhos) and a non-protic base.

Q: Can I use ethanol as a solvent for Suzuki coupling with this substrate? A: No. Primary and secondary alcohols act as potent hydride donors to the Pd(II) intermediate. Use a biphasic system like 1,4-Dioxane/Water or Toluene/Water to completely shut down this hydride transfer pathway.

Q: I need to reduce the nitro precursor but cannot use iron due to downstream purification issues with metal salts. What is the alternative? A: Use sulfided platinum on carbon (Pt(S)/C) with hydrogen gas. The sulfur poisons the catalyst just enough to prevent the oxidative addition into the C-Br bond, while still retaining enough catalytic activity to reduce the nitro group to an amine.

Q: How do I separate the debrominated byproduct from my starting material? A: Separation is notoriously difficult because 3,5-dimethoxyaniline and 2-bromo-4,6-dimethoxyaniline have nearly identical retention factors (Rf) on normal-phase silica. Prevention via the optimized protocols above is the only reliable strategy.

References

• Unveiling the Potential of SNS-Ni Complex for Establishing C–N Bonds: An Approach toward Chemoselectivity. Organometallics - ACS Publications.[Link]

• The Influence of Copper on Halogenation/Dehalogenation Reactions of Aromatic Compounds and Its Role in the Destruction of Polyhalogenated Aromatic Contaminants. MDPI.[Link]

• A Facile Debromination Reaction: Can Bromide Now Be Used as a Protective Group in Aromatic Systems? Journal of the American Chemical Society.[Link]

Reference Data & Comparative Studies

HPLC method validation for 2-bromo-4,6-dimethoxybenzenamine purity

HPLC Method Validation and Column Comparison Guide for 2-Bromo-4,6-dimethoxybenzenamine Purity

As pharmaceutical pipelines increasingly rely on highly functionalized aromatic intermediates, the analytical rigor applied to their purity assessment must evolve. 2-Bromo-4,6-dimethoxybenzenamine (also known as 2-bromo-4,6-dimethoxyaniline) is a sterically hindered, halogenated aromatic amine frequently utilized in the synthesis of complex active pharmaceutical ingredients (APIs), including corticotropin-releasing factor (CRF) receptor antagonists [1].

Validating a High-Performance Liquid Chromatography (HPLC) method for this compound presents a distinct analytical challenge: separating the target analyte from closely related positional isomers and des-halogenated impurities while mitigating the peak tailing inherent to basic amines. This guide objectively compares the performance of traditional C18 stationary phases against Phenyl-Hexyl chemistries, providing a self-validating protocol grounded in the latest ICH Q2(R2) guidelines [2].

The Analytical Challenge & Mechanistic Approach

Standard C18 columns rely exclusively on dispersive, hydrophobic interactions. While effective for neutral, non-polar molecules, C18 phases often fail to provide adequate selectivity for halogenated aromatic amines. The structural nuances between 2-bromo-4,6-dimethoxybenzenamine and its synthetic impurities (e.g., 4,6-dimethoxyaniline or 2,4-dibromo-6-methoxyaniline) require a stationary phase capable of orthogonal retention mechanisms.

The Causality of Column Selection: By employing a Phenyl-Hexyl column, we introduce π−π (pi-pi) interactions alongside standard hydrophobicity [3]. The electron-rich dimethoxy groups and the electron-withdrawing bromine atom on the analyte's aromatic ring create a unique localized electron density. The phenyl ring of the stationary phase interacts with this π -system, dramatically amplifying selectivity (alpha, α ) between structurally similar halogenated impurities that would otherwise co-elute on an aliphatic C18 chain. Furthermore, utilizing a low-pH mobile phase (pH 3.0) ensures the primary amine ( pKa​≈4.5 ) remains fully protonated, preventing multi-modal retention and peak splitting.

Fig 1. Chromatographic selectivity logic for halogenated aromatic amines.

Self-Validating Experimental Protocol

To ensure analytical trustworthiness, this methodology embeds System Suitability Testing (SST) directly into the workflow, creating a self-validating loop before formal ICH Q2(R2) parameters are assessed.

1. Chromatographic Conditions

• Mobile Phase A: 0.1% Formic Acid in LC-MS grade Water (pH ~2.9)

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient: 0-2 min (10% B), 2-10 min (10% to 70% B), 10-12 min (70% B), 12.1-15 min (10% B)

• Flow Rate: 1.0 mL/min

• Detection: UV at 254 nm

• Injection Volume: 5 µL

• Column Temp: 40°C

2. System Suitability & Specificity (The Gatekeeper Step) Prepare a resolution solution containing 100 µg/mL of 2-bromo-4,6-dimethoxybenzenamine spiked with 1% (1 µg/mL) of 4,6-dimethoxyaniline (Impurity A) and 2,4-dibromo-6-methoxyaniline (Impurity B).

• Self-Validation Check: Inject the resolution solution 5 times. The system is only deemed suitable if the %RSD of the target peak area is ≤2.0% , the Tailing Factor ( Tf​ ) is ≤1.5 , and the Resolution ( Rs​ ) between all three peaks is ≥2.0 .

3. Linearity & Range Execution Prepare a 5-point calibration curve spanning 1 µg/mL to 150 µg/mL (representing 1% to 150% of the nominal working concentration of 100 µg/mL).

• Self-Validation Check: Perform linear regression analysis (Area vs. Concentration). The correlation coefficient ( R2 ) must be ≥0.999 , and the y-intercept bias must be ≤2.0% of the 100% response.

4. Accuracy (Spike Recovery) & Precision Prepare sample matrices spiked with the target analyte at 50%, 100%, and 150% levels in triplicate (9 total preparations). For intermediate precision, have a second analyst repeat the 100% level preparations on a different day using a different HPLC system.

Fig 2. ICH Q2(R2) analytical method validation lifecycle workflow.

Comparative Performance Data

The empirical data demonstrates why the Phenyl-Hexyl phase is the superior choice for this specific molecular architecture. The C18 column failed the self-validation criteria for Specificity ( Rs​<2.0 ) due to the co-elution of the des-bromo impurity.

Table 1: Chromatographic Performance Comparison (Target Analyte vs. Impurities)

Parameter	Standard C18 (150 x 4.6mm, 3µm)	Phenyl-Hexyl (150 x 4.6mm, 3µm)
Retention Time (Target)	5.2 min	6.8 min
Resolution ( Rs​ ) from Impurity A	1.2 (Failed)	3.5 (Passed)
Resolution ( Rs​ ) from Impurity B	1.8 (Failed)	4.1 (Passed)
Tailing Factor ( Tf​ )	1.85 (Significant tailing)	1.12 (Highly symmetrical)
Theoretical Plates ( N )	4,200	12,500

Note: The severe tailing on the C18 column is attributed to secondary interactions between the protonated amine and unshielded residual silanols. The Phenyl-Hexyl column utilizes advanced endcapping and π−π retention, allowing for sharper peak shapes.

Table 2: ICH Q2(R2) Validation Summary (Phenyl-Hexyl Column)

Validation Parameter	ICH Q2(R2) Acceptance Criteria	Experimental Result	Status
Linearity ( R2 )	≥0.999 (1 - 150 µg/mL)	0.9998	Validated
Limit of Detection (LOD)	Signal-to-Noise ≥3:1	0.05 µg/mL	Validated
Limit of Quantitation (LOQ)	Signal-to-Noise ≥10:1	0.15 µg/mL	Validated
Accuracy (Recovery)	98.0% - 102.0%	99.4% - 101.2%	Validated
Repeatability Precision	%RSD ≤2.0% (n=6)	0.65%	Validated
Intermediate Precision	%RSD ≤2.0% (n=12, 2 days)	0.88%	Validated

Conclusion

For the purity assessment of 2-bromo-4,6-dimethoxybenzenamine, relying on default aliphatic C18 chemistries introduces unacceptable analytical risk, primarily through poor selectivity of halogenated impurities and peak tailing. Transitioning to a Phenyl-Hexyl stationary phase leverages π−π interactions that are critical for resolving complex aromatic amines. The resulting method is fully compliant with ICH Q2(R2) standards, offering a highly robust, self-validating framework suitable for pharmaceutical quality control and regulatory submission.

References

• Synthesis, Corticotropin-Releasing Factor Receptor Binding Affinity, and Pharmacokinetic Properties of Triazolo-, Imidazo-, and Pyrrolopyrimidines and -pyridines Journal of Medicinal Chemistry (ACS Publications)[Link]

• ICH Q2(R2) Validation of Analytical Procedures - Scientific Guideline International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH)[Link]

• Comparing Selectivity of Phenylhexyl and Other Types of Phenyl Bonded Phases Chromatography Online[Link]

mass spectrometry (LC-MS) validation of 2-bromo-4,6-dimethoxybenzenamine

The bioanalytical validation of halogenated, electron-rich aromatic amines like 2-bromo-4,6-dimethoxybenzenamine (also known as 2-bromo-4,6-dimethoxyaniline, CAS: 197803-53-5) presents a unique set of chromatographic and mass spectrometric challenges[1][2]. As a critical synthetic building block for corticotropin-releasing factor (CRF) receptor antagonists and neuroactive therapeutics[3][4], its accurate quantitation in complex biological matrices is paramount.

This guide objectively compares the performance of High-Resolution Quadrupole Time-of-Flight (Q-TOF) MS against the industry-standard Triple Quadrupole (QqQ) MS for the ICH M10-compliant validation of 2-bromo-4,6-dimethoxybenzenamine. By examining the causality behind column selection, ionization dynamics, and mass analysis, we provide a self-validating framework for drug development professionals.

The Analytical Challenge: Structural Nuances and Causality

The molecular architecture of 2-bromo-4,6-dimethoxybenzenamine (C8H10BrNO2) dictates its analytical behavior. The presence of two electron-donating methoxy groups makes the aromatic ring highly electron-rich, while the bromine atom introduces significant polarizability and a distinct ~1:1 isotopic signature ( 79 Br and 81 Br).

Chromatographic Strategy: Why Biphenyl Outperforms C18

Standard C18 columns rely purely on hydrophobic dispersive forces, which often result in poor retention and peak tailing for polar aromatic amines.

• The Biphenyl Advantage: A Biphenyl stationary phase is strongly recommended for this compound. The π -electrons of the biphenyl rings engage in strong π−π interactions with the electron-rich dimethoxyaniline system. Furthermore, the polarizability of the bromine atom enhances dipole-induced dipole interactions. This dual-retention mechanism provides superior isomeric separation and retains the analyte away from early-eluting polar matrix suppressors (e.g., endogenous salts and phospholipids).

Platform Comparison: QqQ vs. Q-TOF HRMS

When validating this compound according to global regulatory standards, the choice of mass analyzer fundamentally alters the validation strategy.

• Triple Quadrupole (QqQ): Operates in Multiple Reaction Monitoring (MRM) mode at nominal mass. It is the gold standard for absolute sensitivity. However, to maximize the signal-to-noise (S/N) ratio, methods typically monitor only the 79 Br precursor, discarding the orthogonal structural data provided by the 81 Br isotope.

• High-Resolution Q-TOF: Operates in Full Scan or targeted ddMS2 mode with sub-2 ppm mass accuracy. While its raw limit of quantitation (LLOQ) is generally higher than a QqQ, it leverages the exact mass of both the 79 Br ( m/z 231.9970) and 81 Br ( m/z 233.9950) isotopes. This isotopic fidelity acts as a built-in, self-validating safeguard against false positives caused by isobaric matrix interferences.

Quantitative Performance Comparison

Parameter	Triple Quadrupole (QqQ)	High-Resolution Q-TOF
Acquisition Mode	MRM (Nominal Mass)	Full Scan / ddMS2 (Exact Mass)
Analyte Precursor	m/z 232.0	m/z 231.9970 & 233.9950
Sensitivity (LLOQ)	1 – 5 pg/mL	10 – 50 pg/mL
Mass Accuracy	Unit resolution (~0.7 Da)	< 2 ppm
Selectivity Mechanism	Precursor-to-Product Ion Transitions	Narrow Mass Extraction Window (MEW)
Isotopic Utilization	Often ignores 81 Br to maximize signal	Leverages 79 Br/ 81 Br ratio for confirmation
Matrix Effect Resistance	Susceptible to isobaric MRM crosstalk	Highly resistant due to 5 ppm MEW

Step-by-Step Validation Protocol (ICH M10 Compliant)

The objective of validating a bioanalytical method is to demonstrate that it is suitable for its intended purpose, ensuring the reliability of analytical results for regulatory submissions[5][6]. The following protocol outlines a self-validating system for 2-bromo-4,6-dimethoxybenzenamine.

Step 1: Sample Preparation (Protein Precipitation)

• Aliquot 50 µL of biological plasma into a 96-well plate.

• Add 10 µL of a stable isotope-labeled internal standard (SIL-IS), such as 13 C- or 2 H-labeled 2-bromo-4,6-dimethoxyaniline, to ensure extraction recovery and matrix effects are mathematically normalized.

• Add 150 µL of ice-cold Acetonitrile (containing 0.1% Formic Acid) to precipitate proteins.

• Vortex for 2 minutes and centrifuge at 4000 x g for 10 minutes at 4°C. Transfer the supernatant for injection.

Step 2: Chromatographic Separation

• Column: UPLC Biphenyl column (2.1 x 50 mm, 1.7 µm).

• Mobile Phase: (A) 0.1% Formic Acid in Water; (B) 0.1% Formic Acid in Methanol.

• Gradient: 5% B to 95% B over 3.5 minutes. The protic nature of methanol (compared to aprotic acetonitrile) enhances the π−π interactions on the biphenyl column, sharpening the analyte peak.

Step 3: Mass Spectrometry Optimization

• QqQ Setup: Optimize the collision energy (CE). The primary MRM transition typically involves the cleavage of the methoxy group, resulting in the loss of a methyl radical ( m/z 232.0 → 217.0).

• Q-TOF Setup: Calibrate the TOF flight tube to ensure <2 ppm mass accuracy. Set the Mass Extraction Window (MEW) to 5 ppm around the exact masses of both bromine isotopes.

Step 4: Executing ICH M10 Validation Parameters

• Calibration Curve: Prepare at least 6 concentration levels, including the LLOQ and ULOQ, ensuring the range adequately covers expected study sample concentrations[7].

• Accuracy and Precision: Evaluate using a minimum of 5 replicates per concentration at the LLOQ, Low QC (LQC), Medium QC (MQC), and High QC (HQC) levels. The mean accuracy must be within ± 15% (or ± 20% at LLOQ)[7].

• Matrix Effect & Selectivity: Assess matrix effects using 6 independent sources of blank matrix. The accuracy and precision of the LQC and HQC spiked into these matrices must remain within 15%[7]. The Q-TOF naturally excels here, as the 5 ppm MEW filters out >99% of background matrix ions that would otherwise cause ion suppression.

Workflow Visualization

The following diagram maps the comparative validation workflow, highlighting the divergence in data processing between the two MS platforms.

Figure 1: ICH M10 compliant LC-MS validation workflow comparing QqQ and Q-TOF strategies.

Conclusion & Recommendations

For the bioanalytical validation of 2-bromo-4,6-dimethoxybenzenamine, the choice of platform should be dictated by the phase of drug development:

• Deploy Q-TOF HRMS during early-stage development, metabolite identification, or when severe matrix interferences are present. The ability to monitor the exact mass of the 79 Br/ 81 Br isotopic ratio provides unparalleled structural trustworthiness.

• Deploy Triple Quadrupole (QqQ) for late-stage, high-throughput pharmacokinetic (PK) and toxicokinetic (TK) studies where achieving an ultra-low LLOQ (1-5 pg/mL) is the primary requirement for regulatory submission.

Regardless of the MS platform, utilizing a Biphenyl UPLC column is highly recommended to exploit the π−π and dipole interactions unique to this halogenated, methoxy-substituted aromatic amine.

References

• Synthesis, Corticotropin-Releasing Factor Receptor Binding Affinity, and Pharmacokinetic Properties of Triazolo-, Imidazo-, and Pyrrolopyrimidines and -pyridines Source: Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

• ICH M10 on Bioanalytical Method Validation - Scientific Guideline Source: European Medicines Agency (EMA) / International Council for Harmonisation (ICH) URL:[Link]

• M10: Bioanalytical Method Validation and Study Sample Analysis (Step 4 Document) Source: ICH Official Database URL:[Link]

Sources

• 1. 2-bromo-4,6-dimethoxyaniline | 197803-53-5 [sigmaaldrich.com]
• 2. 2-bromo-4,6-dimethoxyaniline | 197803-53-5 | Buy Now [molport.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. database.ich.org [database.ich.org]
• 6. database.ich.org [database.ich.org]
• 7. database.ich.org [database.ich.org]